2-Bromo-4-methylanisole
Cat. No. B1265754
M. Wt: 201.06 g/mol
InChI Key: DHPUIKWBNXTXOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07531544B2
Procedure details
2-Bromo-4-methyl anisole 14 (2.2 mL, 14.9 mmol) was dissolved in dichlomethane (30 mL) and N-bromosuccinimide (3.75 g, 16.4 mmol) was added followed by AIBN (26.0 mg). The reaction was heated to reflux for 19 hrs., then cooled to room temperature and the precipitate was filtered off. The filtrate was diluted with dichloromethane and washed with 0.5 M aqueous sodium bicarbonate, followed by water. The organic mixture was dried over sodium sulfate, filtered and concentrated under vacuum to yield 15 (4.16 g, 100%). The benzyl bromide was used as the crude material without further purification.
Name
Yield
100%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[C:6]([CH3:8])[CH:5]=[CH:4][C:3]=1[O:9][CH3:10].[Br:11]N1C(=O)CCC1=O>CC(N=NC(C#N)(C)C)(C#N)C>[Br:1][C:2]1[CH:7]=[C:6]([CH:5]=[CH:4][C:3]=1[O:9][CH3:10])[CH2:8][Br:11]
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Inputs
Step One
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Name
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|
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Quantity
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2.2 mL
|
|
Type
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reactant
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|
Smiles
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BrC1=C(C=CC(=C1)C)OC
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Name
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|
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Quantity
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3.75 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Step Two
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Name
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|
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Quantity
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26 mg
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|
Type
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catalyst
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Smiles
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CC(C)(C#N)N=NC(C)(C)C#N
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 19 hrs
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Duration
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19 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate was filtered off
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ADDITION
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Type
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ADDITION
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|
Details
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The filtrate was diluted with dichloromethane
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WASH
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Type
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WASH
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|
Details
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washed with 0.5 M aqueous sodium bicarbonate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic mixture was dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under vacuum
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
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BrC=1C=C(CBr)C=CC1OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.16 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
